2-(6-methoxy-4-methylpyridin-3-yl)acetic acid
Overview
Description
2-(6-Methoxy-4-methylpyridin-3-yl)acetic acid, also known as MMPAA, is a compound belonging to the class of pyridine carboxylic acids. It is an important intermediate in the synthesis of various drugs, such as analgesics, anti-inflammatory agents, and anticonvulsants. As a versatile synthetic building block, MMPAA is also used in the synthesis of other compounds, such as dyes, fragrances, and other organic compounds.
Scientific Research Applications
2-(6-methoxy-4-methylpyridin-3-yl)acetic acid has been studied extensively in the scientific research community. It has been used in a variety of applications, including the synthesis of drugs, dyes, fragrances, and other organic compounds. Additionally, it has been used in the synthesis of various biologically active compounds, such as inhibitors of the enzyme cyclooxygenase-2 (COX-2). 2-(6-methoxy-4-methylpyridin-3-yl)acetic acid has also been used in the synthesis of compounds that can be used as biomarkers for various diseases and conditions.
Mechanism of Action
2-(6-methoxy-4-methylpyridin-3-yl)acetic acid is a versatile synthetic building block that can be used in the synthesis of various compounds. Its mechanism of action involves the formation of a covalent bond between the carboxylic acid group of the pyridine-3-carboxylic acid and the 6-methoxy-4-methylpyridine derivative. This covalent bond is formed through a nucleophilic substitution reaction.
Biochemical and Physiological Effects
2-(6-methoxy-4-methylpyridin-3-yl)acetic acid has been studied extensively in the scientific research community. Its biochemical and physiological effects have been studied in several different organisms, including humans, mice, and rats. Studies have shown that 2-(6-methoxy-4-methylpyridin-3-yl)acetic acid can inhibit the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins and other molecules involved in inflammation. Additionally, studies have shown that 2-(6-methoxy-4-methylpyridin-3-yl)acetic acid can inhibit the enzyme 5-lipoxygenase (5-LOX), which is involved in the production of leukotrienes, which are molecules involved in inflammation.
Advantages and Limitations for Lab Experiments
2-(6-methoxy-4-methylpyridin-3-yl)acetic acid is a versatile synthetic building block that is used in the synthesis of various compounds. Its advantages include its low cost, its availability in large quantities, and its easy synthesis. Additionally, it is a stable compound that is not easily degraded by heat or light. The main limitation of 2-(6-methoxy-4-methylpyridin-3-yl)acetic acid is its toxicity, which can be an issue when it is used in laboratory experiments.
Future Directions
The future of 2-(6-methoxy-4-methylpyridin-3-yl)acetic acid research is promising. One potential future direction is the development of new compounds based on 2-(6-methoxy-4-methylpyridin-3-yl)acetic acid. Additionally, 2-(6-methoxy-4-methylpyridin-3-yl)acetic acid could be used as a scaffold to develop new drugs that target specific diseases and conditions. Additionally, 2-(6-methoxy-4-methylpyridin-3-yl)acetic acid could be used in the development of compounds that can be used as biomarkers for various diseases and conditions. Finally, further research could be conducted to explore the biochemical and physiological effects of 2-(6-methoxy-4-methylpyridin-3-yl)acetic acid in more detail.
Synthesis Methods
2-(6-methoxy-4-methylpyridin-3-yl)acetic acid can be synthesized through several different methods. One method involves the reaction of pyridine-3-carboxylic acid with a 6-methoxy-4-methylpyridine derivative in the presence of an alkali catalyst. This method is known as the Knoevenagel condensation. Another method involves the reaction of pyridine-3-carboxylic acid with a 6-methoxy-4-methylpyridine derivative in the presence of a base, such as sodium hydroxide or potassium hydroxide. This method is known as the Fischer indole synthesis.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(6-methoxy-4-methylpyridin-3-yl)acetic acid involves the conversion of 6-methoxy-4-methylpyridin-3-amine to the corresponding carboxylic acid via a two-step process.", "Starting Materials": [ "6-methoxy-4-methylpyridin-3-amine", "Sodium nitrite", "Hydrochloric acid", "Sodium hydroxide", "Chloroacetic acid", "Sodium acetate", "Acetic anhydride", "Ethanol", "Water" ], "Reaction": [ "Step 1: Diazotization of 6-methoxy-4-methylpyridin-3-amine", "6-methoxy-4-methylpyridin-3-amine is dissolved in hydrochloric acid and cooled to 0-5°C. Sodium nitrite is added to the solution and stirred for 10-15 minutes. The resulting diazonium salt is then used in the next step without isolation.", "Step 2: Coupling with chloroacetic acid", "Sodium hydroxide and chloroacetic acid are added to the diazonium salt solution and stirred for 1-2 hours at room temperature. The resulting product is then acidified with hydrochloric acid to obtain 2-(6-methoxy-4-methylpyridin-3-yl)acetic acid.", "Step 3: Purification", "The crude product is dissolved in a mixture of ethanol and water and heated to reflux. Sodium acetate is added to the solution and stirred for 30 minutes. The solution is then cooled and the solid product is filtered and washed with water. The product is then dried to obtain pure 2-(6-methoxy-4-methylpyridin-3-yl)acetic acid." ] } | |
CAS RN |
1000521-64-1 |
Product Name |
2-(6-methoxy-4-methylpyridin-3-yl)acetic acid |
Molecular Formula |
C9H11NO3 |
Molecular Weight |
181.2 |
Purity |
95 |
Origin of Product |
United States |
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